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Compound of Interest

Compound Name: Tiagabine

Cat. No.: B1662831

This document provides essential safety and logistical information for laboratory professionals,
including researchers, scientists, and drug development experts, who handle Tiagabine. The
following procedural guidance outlines the necessary personal protective equipment (PPE),
operational plans for handling, and disposal methods to ensure a safe laboratory environment.

Hazard Identification and Quantitative Data

Tiagabine hydrochloride is classified with several hazards that necessitate careful handling.[1]
[2][3] It is harmful if swallowed, causes skin and serious eye irritation, and may lead to
respiratory irritation.[1][3] Additionally, it is very toxic to aquatic life with long-lasting effects.[1]

[2]
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Hazard Classification GHS Code Description

Harmful if swallowed.[1][2][3]

Acute Toxicity, Oral H302
[4]
Skin Irritation H315 Causes skin irritation.[1][3]
o Causes serious eye irritation.
Eye Irritation H319

[1]3]

May cause respiratory

Specific Target Organ Toxicity H335 T
irritation.[1][3]

Acute Aquatic Toxicity H400 Very toxic to aquatic life.[1][2]

) ) o Very toxic to aquatic life with
Chronic Aquatic Toxicity H410 )
long lasting effects.[1][2]

Occupational Exposure Limits: No specific occupational exposure limit values have been
established for Tiagabine.[2][3] Therefore, it is crucial to handle it with engineering controls
and personal protective equipment to minimize exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Tiagabine to prevent exposure.
This includes protection for the eyes, skin, and respiratory system.
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PPE Category Item Specification

Must be worn with side-shields
Eye Protection Safety Goggles to protect against splashes
and dust.[2][3]

Chemical-impermeable gloves
should be worn.[5] Gloves
Hand Protection Protective Gloves must be inspected before use,
and hands should be washed
and dried after handling.[5]

A lab coat or other impervious
Body Protection Impervious Clothing clothing is required to protect
the skin.[2][3]

Use a full-face respirator if
exposure limits are exceeded
) ) ] ) or if irritation is experienced.[5]
Respiratory Protection Suitable Respirator ) ) ]
A suitable respirator is
necessary when engineering

controls are insufficient.[2][3]

Operational and Disposal Plans

A step-by-step approach to handling and disposal is critical for safety and environmental
protection.

Step 1: Preparation and Handling
« Ventilation: Always handle Tiagabine in a well-ventilated area or under a fume hood.[2][3][5]
e Avoid Dust Formation: Take measures to avoid the formation of dust and aerosols.[2][3][5]

e Ignition Sources: Keep the substance away from sources of ignition and prevent fire caused
by electrostatic discharge.[5]

» Personal Hygiene: Do not eat, drink, or smoke when using this product.[2][4] Wash hands
thoroughly after handling and before breaks.[1][3] Contaminated clothing should be removed
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immediately.[1]
Step 2: Storage
o Container: Keep the container tightly sealed.[2][3]

o Conditions: Store in a cool, well-ventilated area, away from direct sunlight and sources of
ignition.[2][3] The recommended storage temperature is -20°C for the powder form.[2]

Step 3: Accidental Release Measures

e Personnel: Evacuate personnel to safe areas and keep people away from and upwind of the
spill.[5]

o Containment: Prevent further leakage or spillage if it is safe to do so.[5]

e Environmental Protection: Do not let the chemical enter drains, as it is toxic to aquatic life.[2]
[5] Inform authorities if it seeps into water courses or sewage systems.[1]

o Cleanup: Collect the spillage using methods that avoid dust generation and place it in a
suitable, closed container for disposal.[2][5]

Step 4: Disposal

e Regulations: Dispose of the contents and container in accordance with local, regional,
national, and international regulations at an approved waste disposal plant.[2][4]

e Environmental Release: Avoid release into the environment.[2]

Safe Handling Workflow
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Caption: Workflow for the safe handling of Tiagabine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety Protocol for Handling
Tiagabine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662831#personal-protective-equipment-for-
handling-tiagabine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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